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Compound of Interest

Compound Name: 2,2,2-Trichloroethylene platinum(ll)

Cat. No.: B050731

Audience: Researchers, scientists, and drug development professionals.

This guide provides an in-depth overview of the pivotal discovery, structural elucidation, and
bonding theory of platinum-olefin complexes, a cornerstone of modern organometallic
chemistry.

The Dawn of Organometallic Chemistry: Discovery
of Zeise's Salt

The field of organometallic chemistry began with the synthesis of the first platinum-olefin
complex. In the mid-1820s, William Christopher Zeise, a Danish chemist at the University of
Copenhagen, was investigating the reaction of platinum(IV) chloride with boiling ethanol.[1][2]
In 1827, he reported the formation of yellow, crystalline precipitates, which he named "sal
kalico-platinicus inflammabilis" (inflammable potassium-platinum salt).[3] Following extensive
analysis, Zeise correctly proposed in 1830 that the compound contained an ethylene (Cz2Ha)
fragment bonded to platinum.[1][4]

This assertion was met with considerable skepticism from the scientific community, most
notably from the influential chemist Justus von Liebig. The controversy persisted for decades
until Zeise's findings were decisively vindicated in 1868 when Karl Birnbaum successfully
synthesized the same salt by directly reacting ethylene with platinum(ll) chloride, confirming the
presence of the olefin ligand.[1][5] This discovery of what is now universally known as Zeise's
salt, K[PtCl3(CzHa4)]-H20, is recognized as the birth of organometallic chemistry.[2][4][6]
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The Great Structural Debate and the Dewar-Chatt-
Duncanson Model

While its composition was confirmed, the exact structure of Zeise's salt remained a puzzle for
over a century.[3] It was not until the development of X-ray diffraction techniques in the 20th
century that the molecular geometry was finally revealed.[1] These studies showed that the
ethylene molecule is bound "side-on" to the platinum atom, with the C=C bond axis oriented
perpendicular to the square plane formed by the platinum and the three chloride ligands.[1][4]

The nature of this unique metal-olefin bond was explained in the early 1950s by the Dewar-
Chatt-Duncanson model.[3][7][8] This model proposes a synergistic combination of two main
components:

o o-Donation: The filled 1t-bonding orbital of the ethylene molecule donates electron density to
a vacant d-orbital on the platinum atom.[6][7][8]

» T-Backbonding: A filled d-orbital on the platinum atom donates electron density back into the
empty 1t* (antibonding) orbital of the ethylene molecule.[6][7][8]

These interactions weaken the carbon-carbon double bond, leading to a measurable
elongation of the C-C bond distance and a rehybridization of the carbon atoms from sp? toward
sp3.[6][7][8] This rehybridization is evidenced by the bending of the hydrogen atoms on the
ethylene away from the platinum center.[7][8]
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Figure 1: The Dewar-Chatt-Duncanson model of platinum-olefin bonding.

Experimental Protocols
Synthesis of Zeise's Salt (K[PtCl3(CzH4)]-H20)

The modern synthesis of Zeise's salt is a significant improvement upon Zeise's original method
involving ethanol. The following protocol, which utilizes ethylene gas directly, is more efficient
and is the commonly accepted laboratory procedure.[4] A catalytic amount of tin(ll) chloride is
often used to facilitate the reaction.[1][4]

Reactants:

Potassium tetrachloroplatinate(ll), Kz[PtCla]

Ethylene gas, C2Ha4

Deionized water

(Optional) Tin(I) chloride, SnClz (catalytic amount)

Procedure:

Dissolve K2[PtCls] in a minimal amount of warm deionized water in a suitable reaction flask
equipped with a gas inlet.

e If using a catalyst, add a small amount of SnCl: to the solution.

e Slowly bubble ethylene gas through the stirred solution.

e Maintain the reaction temperature between 50-60 °C.[9]

o Continue bubbling ethylene through the solution for several hours. The solution will gradually
change color, and a yellow precipitate will form.

e Once the reaction is complete, cool the mixture in an ice bath to maximize precipitation.

e Collect the yellow crystalline product by vacuum filtration.
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+ Wash the precipitate with a small amount of ice-cold water, followed by a small amount of
cold ethanol to remove any soluble impurities.[9]

¢ Dry the product in a desiccator under vacuum to yield pure K[PtCl3(CzHa4)]-Hz20.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [A Technical Guide to the Discovery and History of
Platinum-Olefin Complexes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050731#discovery-and-history-of-platinum-olefin-
complexes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

